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Compound of Interest

1,1-Bis(4-methoxyphenyl)prop-2-
Compound Name:
yn-1-ol

Cat. No.: B011373

An In-depth Technical Guide to 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol (CAS Number:
101597-25-5)

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol, a key
intermediate in the synthesis of novel organic materials. This document is intended for
researchers, scientists, and professionals in the fields of chemical synthesis and drug
development.

Chemical Structure and Identity

Chemical Name: 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol
CAS Number: 101597-25-5[1][2][3]

Molecular Formula: C17H1603[2][4]

Molecular Weight: 268.31 g/mol [2][5][6]

Chemical Structure:

l~.Chemical Structure of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol

Figure 1: Chemical Structure of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol
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Physicochemical Properties

A summary of the known physicochemical properties of 1,1-Bis(4-methoxyphenyl)prop-2-yn-
1-ol is presented in the table below. It is important to note that some of these properties are
predicted and should be confirmed by experimental data where critical.

Property Value Reference

White to Almost white powder

Physical State to crystal [31[7]
Melting Point 91.0t0 95.0 °C [31[7]
91.9-92.2°C [5]

Boiling Point Not available

Density 1.156 g/cm3 (Predicted) [5]
pKa 11.72 (Predicted) [5]

B Soluble in organic solvents
Solubility [1]
such as ethyl acetate and THF

Purity >98.0% (GC) [5]

N Sealed in a dry, cool, and dark
Storage Conditions [4][5]
place (2-8°C or <15°C)

Synthesis and Experimental Protocols

1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol is typically synthesized via the addition of an
acetylide to 4,4'-dimethoxybenzophenone. Below are detailed experimental protocols based on
literature procedures.

Synthesis via Sodium Acetylide

This protocol involves the reaction of 4,4'-dimethoxybenzophenone with commercially available
sodium acetylide.

Materials:
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e 4,4'-dimethoxybenzophenone

e 18 wt% Sodium acetylide in xylene/mineral oll
e Anhydrous Tetrahydrofuran (THF)

o Acetylene gas

o Ethyl acetate

o Water

o Magnesium sulfate (MgSQOa4)

e Hexane

Procedure:[1]

e In areaction vessel, dissolve 18 wt% sodium acetylide (0.45 mol) in anhydrous THF (1 L)
saturated with acetylene gas.

e Under a nitrogen atmosphere, add 4,4'-dimethoxybenzophenone (100 g, 0.41 mol) to the
reaction mixture.

o Stir the mixture for 24 hours at room temperature.

o Perform a solvent extraction using ethyl acetate and water.

o Separate the organic layer and dry it with anhydrous MgSOQOa.

o Concentrate the organic layer under vacuum to obtain the crude product.

o Dissolve the crude product in ethyl acetate and precipitate by slowly adding hexane under
stirring to yield the purified product as a white solid.

Synthesis via in-situ Acetylide Generation

This method generates the acetylide reagent in-situ from trimethylsilylacetylene and n-
butyllithium.
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Materials:

Trimethylsilylacetylene

e n-Butyllithium (n-BuLi) in hexanes
e 4.4'-dimethoxybenzophenone

e Anhydrous Tetrahydrofuran (THF)
e Sodium hydroxide (NaOH)

e Methanol

» Acetic acid

o Ethyl acetate

o Petroleum ether

o Anhydrous magnesium sulfate (MgSOa)
Procedure:[1]

 Dissolve trimethylsilylacetylene (4.5 g, 45 mmol) in anhydrous THF (150 mL) under a
nitrogen atmosphere and cool to -10°C.

e Slowly add n-BuLi (1.6 M in hexane, 28.5 mL, 45 mmol) while maintaining the temperature at
-10°C. Stir for 1 hour.

e Add a solution of 4,4'-dimethoxybenzophenone (7.44 g, 40.8 mmol) in anhydrous THF (75
mL) dropwise at -10°C.

» Continue stirring at -10°C for 3 hours, then slowly warm the reaction to 0°C.

 To the reaction mixture, add a methanol (40.8 mL) solution of NaOH (2.16 g, 54 mmol) and
allow it to warm to room temperature.

e Adjust the pH to 7 with acetic acid and pour the mixture into water (546 mL).
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o Extract the aqueous phase with ethyl acetate (3 x 105 mL).
o Combine the organic layers and dry with anhydrous MgSOa.

o Concentrate the solution under reduced pressure and recrystallize the crude product from an
ethyl acetate/petroleum ether mixture to yield the final product.

Applications

The primary application of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol is as a precursor in the
synthesis of photochromic pyranobenzopyran derivatives.[1] These compounds are of
significant interest for their application in "smart" materials, such as optical data storage and
lenses that change color upon exposure to light.[5] The propargyl alcohol moiety allows for
cyclization reactions to form various heterocyclic compounds.[1]

Biological Activity and Mechanism of Action

While the primary use of this compound is in materials science, some reports suggest it may
possess biological activity. The mechanism of action is thought to involve its interaction with
various molecular targets and potential antioxidant activity.[1] However, detailed studies on its
specific biological effects and signaling pathways are not extensively reported in the literature,
and its toxicological properties have not been thoroughly investigated.[7][8]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 1,1-Bis(4-
methoxyphenyl)prop-2-yn-1-ol.
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Caption: Synthesis workflow for 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol.

Safety and Handling

Based on available safety data sheets, 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol may cause
respiratory irritation.[7] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, should be followed.
Handle in a well-ventilated area. For detailed safety information, refer to the manufacturer's
Safety Data Sheet (SDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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